Cas no 1805582-28-8 (Methyl 2-bromo-5-cyanonicotinate)
Methyl 2-bromo-5-cyanonicotinate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-bromo-5-cyanonicotinate
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- Inchi: 1S/C8H5BrN2O2/c1-13-8(12)6-2-5(3-10)4-11-7(6)9/h2,4H,1H3
- InChI Key: BRTBSVGFAPNXCC-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)OC)=CC(C#N)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 248
- XLogP3: 1.4
- Topological Polar Surface Area: 63
Methyl 2-bromo-5-cyanonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013464-250mg |
Methyl 2-bromo-5-cyanonicotinate |
1805582-28-8 | 95% | 250mg |
$989.80 | 2022-04-01 | |
| Alichem | A029013464-1g |
Methyl 2-bromo-5-cyanonicotinate |
1805582-28-8 | 95% | 1g |
$2,923.95 | 2022-04-01 |
Methyl 2-bromo-5-cyanonicotinate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Methyl 2-bromo-5-cyanonicotinate
Methyl 2-bromo-5-cyanonicotinate (CAS No. 1805582-28-8): A Comprehensive Overview
Methyl 2-bromo-5-cyanonicotinate (CAS No. 1805582-28-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and has been explored in multiple areas of medicinal chemistry. The nomenclature of this compound provides insights into its chemical composition, highlighting its bromo and cyanonicotinate functional groups, which are pivotal in determining its reactivity and potential biological activities.
The synthesis of Methyl 2-bromo-5-cyanonicotinate involves a series of well-defined chemical reactions that highlight the compound's versatility. The presence of the bromo substituent makes it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in the construction of complex molecular architectures. Additionally, the cyanonicotinate moiety introduces a cyano group, which can be further functionalized to produce a diverse array of derivatives with potential pharmacological significance.
In recent years, Methyl 2-bromo-5-cyanonicotinate has been the subject of numerous studies aimed at elucidating its role in drug discovery and development. Its structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory disorders. The ability to modify both the bromo and cyano groups allows for the creation of compounds with tailored biological activities, making this compound a valuable tool in medicinal chemistry.
The application of computational methods has further enhanced the understanding of Methyl 2-bromo-5-cyanonicotinate's reactivity and interactions. Advanced computational techniques, such as density functional theory (DFT) calculations, have been employed to predict the compound's electronic properties and optimize synthetic pathways. These studies have provided valuable insights into how the structural features influence its chemical behavior, enabling more efficient and targeted synthetic strategies.
Moreover, the exploration of Methyl 2-bromo-5-cyanonicotinate in biological systems has revealed intriguing possibilities for its use in therapeutic applications. Initial studies have demonstrated its potential as an intermediate in the synthesis of molecules that can modulate enzyme activity and signal transduction pathways. These findings align with the growing interest in developing small-molecule inhibitors for treating neurological disorders, where precise modulation of biological processes is essential.
The industrial significance of Methyl 2-bromo-5-cyanonicotinate extends beyond academic research. Its utility in pharmaceutical manufacturing underscores the importance of having versatile intermediates like this one available for large-scale synthesis. The ability to produce this compound efficiently and cost-effectively is crucial for ensuring that it remains accessible for further research and development initiatives.
In conclusion, Methyl 2-bromo-5-cyanonicotinate (CAS No. 1805582-28-8) is a multifaceted compound with broad applications in synthetic chemistry and drug discovery. Its unique structural features, combined with its reactivity and potential biological activities, make it a compelling subject for ongoing research. As advancements continue to be made in computational chemistry and synthetic methodologies, the future prospects for this compound are likely to expand even further, opening new avenues for therapeutic innovation.
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